Cas no 13745-27-2 (1-methyl-2-(pyridine-4-carbonyl)-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-(pyridine-4-carbonyl)-1H-1,3-benzodiazole
• CAS No: 13745-27-2
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD18432529
• CID: 2093012
• PubChem ID: 74890599
• Update Time: 2025-04-21

1-methyl-2-(pyridine-4-carbonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-benzo[d]imidazol-2-yl)(pyridin-4-yl)methanone
• (1-Methyl-1H-benzoimidazol-2-yl)-pyridin-4-yl-methanone
• 1-methyl-2-(pyridine-4-carbonyl)-1H-1,3-benzodiazole
• CS-0340733
• 13745-27-2
• AKOS023107022
• SB33190
• Methanone, (1-methyl-1H-benzimidazol-2-yl)-4-pyridinyl-
• (1-methylbenzimidazol-2-yl)-pyridin-4-ylmethanone
• MFCD18432529
• DB-257425
• NAA74527

• MDL： MFCD18432529
• Inchi： 1S/C14H11N3O/c1-17-12-5-3-2-4-11(12)16-14(17)13(18)10-6-8-15-9-7-10/h2-9H,1H3
• InChI Key： HNENKHQVZSBINL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų